N-bicyclo[2.2.1]hept-2-yl-4-isopropoxybenzamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H23NO2/c1-11(2)20-15-7-5-13(6-8-15)17(19)18-16-10-12-3-4-14(16)9-12/h5-8,11-12,14,16H,3-4,9-10H2,1-2H3,(H,18,19)
• InChI Key: IGFVZQNLNUGRKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2CC3CCC2C3
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

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